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4-[(3,4-dimethoxyphenyl)carbonyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one 4-[(3,4-dimethoxyphenyl)carbonyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0691829
InChI: InChI=1S/C23H21N3O7S/c1-11-24-25-23(34-11)26-19(12-5-7-14(27)16(9-12)32-3)18(21(29)22(26)30)20(28)13-6-8-15(31-2)17(10-13)33-4/h5-10,19,27-28H,1-4H3/b20-18-
SMILES: CC1=NN=C(S1)N2C(C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C2=O)C4=CC(=C(C=C4)O)OC
Molecular Formula: C23H21N3O7S
Molecular Weight: 483.5 g/mol

4-[(3,4-dimethoxyphenyl)carbonyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0691829

Molecular Formula: C23H21N3O7S

Molecular Weight: 483.5 g/mol

* For research use only. Not for human or veterinary use.

4-[(3,4-dimethoxyphenyl)carbonyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C23H21N3O7S
Molecular Weight 483.5 g/mol
IUPAC Name (4Z)-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C23H21N3O7S/c1-11-24-25-23(34-11)26-19(12-5-7-14(27)16(9-12)32-3)18(21(29)22(26)30)20(28)13-6-8-15(31-2)17(10-13)33-4/h5-10,19,27-28H,1-4H3/b20-18-
Standard InChI Key BGAHGFLAXGAANC-ZZEZOPTASA-N
Isomeric SMILES CC1=NN=C(S1)N2C(/C(=C(\C3=CC(=C(C=C3)OC)OC)/O)/C(=O)C2=O)C4=CC(=C(C=C4)O)OC
SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C2=O)C4=CC(=C(C=C4)O)OC
Canonical SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C2=O)C4=CC(=C(C=C4)O)OC

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